molecular formula C12H18N2O B15233723 3-(aminomethyl)-N-benzyloxolan-3-amine

3-(aminomethyl)-N-benzyloxolan-3-amine

Cat. No.: B15233723
M. Wt: 206.28 g/mol
InChI Key: WHCQBNRDMASYIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(Aminomethyl)-N-benzyloxolan-3-amine is a bicyclic amine compound featuring an oxolane (tetrahydrofuran) ring substituted with an aminomethyl group and a benzylamine moiety. This structure combines the conformational rigidity of the oxolane ring with the aromatic and electronic properties of the benzyl group, making it a candidate for pharmaceutical and materials science research.

Properties

Molecular Formula

C12H18N2O

Molecular Weight

206.28 g/mol

IUPAC Name

3-(aminomethyl)-N-benzyloxolan-3-amine

InChI

InChI=1S/C12H18N2O/c13-9-12(6-7-15-10-12)14-8-11-4-2-1-3-5-11/h1-5,14H,6-10,13H2

InChI Key

WHCQBNRDMASYIG-UHFFFAOYSA-N

Canonical SMILES

C1COCC1(CN)NCC2=CC=CC=C2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(aminomethyl)-N-benzyloxolan-3-amine can be achieved through several methods. One common approach involves the reaction of oxirane with benzylamine under controlled conditions to form the oxolane ring. The reaction typically requires a catalyst and is carried out at elevated temperatures to ensure complete conversion.

Industrial Production Methods

Industrial production of 3-(aminomethyl)-N-benzyloxolan-3-amine often involves optimizing the reaction conditions to maximize yield and purity. This includes the use of high-purity reagents, precise temperature control, and efficient purification techniques such as distillation or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(aminomethyl)-N-benzyloxolan-3-amine undergoes various chemical reactions, including:

    Oxidation: The amine group can be oxidized to form corresponding oxides.

    Reduction: The compound can be reduced to form secondary or tertiary amines.

    Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Halogenated compounds and strong bases are typically employed in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce secondary or tertiary amines.

Scientific Research Applications

3-(aminomethyl)-N-benzyloxolan-3-amine has several applications in scientific research:

    Chemistry: It is used as a building block in organic synthesis, particularly in the formation of complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

    Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

    Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(aminomethyl)-N-benzyloxolan-3-amine involves its interaction with specific molecular targets. The amine group can form hydrogen bonds with various biomolecules, influencing their structure and function. Additionally, the oxolane ring can interact with hydrophobic regions of proteins, affecting their activity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Comparisons

The following table highlights key structural differences between 3-(aminomethyl)-N-benzyloxolan-3-amine and its analogs:

Compound Name Core Structure Substituents Key Features References
3-(Aminomethyl)-N-benzyloxolan-3-amine Oxolane (5-membered ring) -NH-CH2-C6H5 (benzyl), -CH2-NH2 Bicyclic, rigid conformation
3-(Aminomethyl)-N,N-dibenzyloxetan-3-amine Oxetane (4-membered ring) -N(CH2C6H5)2 (dibenzyl), -CH2-NH2 Smaller ring size, increased ring strain
N-Benzylbut-3-en-1-amine Linear alkene chain -CH2-CH2-CH=CH2, -NH-CH2-C6H5 Flexible backbone, unsaturated bond
3-Aminobenzylamine Benzene ring -NH2 (meta position), -CH2-NH2 Aromatic amine, planar structure
N-Methyl-3-(2-naphthyl-acetylamino)benzamide Benzamide -N(CH3)CO-naphthyl Amide functionality, extended π-system

Key Observations:

  • Ring Size Effects : The oxolane ring in the target compound provides greater conformational flexibility compared to the strained oxetane ring in its dibenzyl analog .
  • Aromatic vs.
  • Functional Group Diversity: Amide-containing analogs (e.g., N-methyl-3-(2-naphthyl-acetylamino)benzamide) exhibit enhanced hydrogen-bonding capacity, which is absent in the target compound’s amine-dominated structure .

Physicochemical Properties

  • Molecular Weight and Polarity: The oxolane-based compound (MW ≈ 220–250 g/mol) is less polar than benzamide derivatives (e.g., 3-amino-N-(3-trifluoromethyl-phenyl)-benzamide, MW 280.24 g/mol) due to the absence of electronegative groups like trifluoromethyl .
  • Solubility : The dibenzyloxetan-3-amine analog (CAS 1021392-84-6) is likely less water-soluble than the target compound due to increased hydrophobicity from two benzyl groups .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.